![molecular formula C20H17N3O B3838887 4-(benzylamino)-2-(4-methylphenoxy)nicotinonitrile](/img/structure/B3838887.png)
4-(benzylamino)-2-(4-methylphenoxy)nicotinonitrile
Overview
Description
4-(Benzylamino)-2-(4-methylphenoxy)nicotinonitrile, also known as BAN, is an organic compound with a molecular formula C23H20N2O2. BAN is a potent and selective inhibitor of the nicotinic acetylcholine receptor (nAChR) α7 subtype. It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.
Mechanism of Action
4-(benzylamino)-2-(4-methylphenoxy)nicotinonitrile acts as a selective antagonist of the α7 subtype of nAChR, which plays a critical role in cognitive function and memory. By blocking the activity of this receptor, 4-(benzylamino)-2-(4-methylphenoxy)nicotinonitrile can improve cognitive function and enhance memory.
Biochemical and Physiological Effects:
4-(benzylamino)-2-(4-methylphenoxy)nicotinonitrile has been shown to have a number of biochemical and physiological effects, including reducing inflammation, improving synaptic plasticity, and enhancing neuroprotection. It also has a positive effect on the activity of certain neurotransmitters, including acetylcholine, dopamine, and serotonin.
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-(benzylamino)-2-(4-methylphenoxy)nicotinonitrile is its high selectivity for the α7 subtype of nAChR, which makes it a valuable tool for studying the role of this receptor in various neurological and psychiatric disorders. However, one limitation of 4-(benzylamino)-2-(4-methylphenoxy)nicotinonitrile is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on 4-(benzylamino)-2-(4-methylphenoxy)nicotinonitrile, including:
1. Further exploration of its therapeutic potential in various neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and depression.
2. Investigation of the mechanisms underlying its effects on cognitive function and memory.
3. Development of more effective synthesis methods to improve its solubility and bioavailability.
4. Exploration of its potential as a tool for studying the role of the α7 subtype of nAChR in various physiological and pathological processes.
5. Investigation of its potential as a therapeutic agent in other areas, such as cancer and inflammation.
In conclusion, 4-(benzylamino)-2-(4-methylphenoxy)nicotinonitrile is a promising compound with a range of potential therapeutic applications in various neurological and psychiatric disorders. Its high selectivity for the α7 subtype of nAChR makes it a valuable tool for studying the role of this receptor in these disorders, and further research is needed to fully understand its mechanisms of action and potential therapeutic benefits.
Scientific Research Applications
4-(benzylamino)-2-(4-methylphenoxy)nicotinonitrile has been widely studied for its potential therapeutic applications in various neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and depression. It has been shown to improve cognitive function, enhance memory, and alleviate symptoms of anxiety and depression in animal models.
properties
IUPAC Name |
4-(benzylamino)-2-(4-methylphenoxy)pyridine-3-carbonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O/c1-15-7-9-17(10-8-15)24-20-18(13-21)19(11-12-22-20)23-14-16-5-3-2-4-6-16/h2-12H,14H2,1H3,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLQUGYMKOWYIFN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OC2=NC=CC(=C2C#N)NCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Benzylamino)-2-(4-methylphenoxy)pyridine-3-carbonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.